Cas no 59851-41-1 (3-chlorophenanthro[9,10-e][1,2,4]triazine)

3-chlorophenanthro[9,10-e][1,2,4]triazine structure
59851-41-1 structure
Product Name:3-chlorophenanthro[9,10-e][1,2,4]triazine
CAS No:59851-41-1
MF:C15H8ClN3
MW:265.697121620178
CID:1617066
PubChem ID:181245
Update Time:2025-04-21

3-chlorophenanthro[9,10-e][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

    • 3-chlorophenanthro[9,10-e][1,2,4]triazine
    • Phenanthro(9,10-e)-1,2,4-triazine, 3-chloro-
    • 59851-41-1
    • DTXSID90975258
    • 3-Chlorophenanthro[9,10-e]-1,2,4-triazine
    • Inchi: 1S/C15H8ClN3/c16-15-17-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14(13)18-19-15/h1-8H
    • InChI Key: GMBVMFGEXCEGDK-UHFFFAOYSA-N
    • SMILES: ClC1=NN=C2C(C3C=CC=CC=3C3C=CC=CC=32)=N1

Computed Properties

  • Exact Mass: 265.04084
  • Monoisotopic Mass: 265.0406750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.67
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